(3-methoxybenzyl)({1-[2-(4-methoxyphenyl)ethyl]-3-piperidinyl}methyl)methylamine

• IUPAC Name: 1-[1-[2-(4-methoxyphenyl)ethyl]piperidin-3-yl]-N-[(3-methoxyphenyl)methyl]-N-methylmethanamine
• InChI: InChI=1S/C24H34N2O2/c1-25(17-21-6-4-8-24(16-21)28-3)18-22-7-5-14-26(19-22)15-13-20-9-11-23(27-2)12-10-20/h4,6,8-12,16,22H,5,7,13-15,17-19H2,1-3H3
• InChI Key: PYLLKFZVPVVKEW-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1CCCN(C1)CCC2=CC=C(C=C2)OC)CC3=CC(=CC=C3)OC
• Molecular Formula: C24H34N2O2
• Molecular Weight: 382.5 g/mol

Description

(3-methoxybenzyl)({1-[2-(4-methoxyphenyl)ethyl]-3-piperidinyl}methyl)methylamine, also known as MMMA-III, is a synthetic compound that has been studied for its potential use in scientific research. This compound belongs to the class of piperidine derivatives and has shown promising results in various studies.

Mechanism of Action

The exact mechanism of action of (3-methoxybenzyl)({1-[2-(4-methoxyphenyl)ethyl]-3-piperidinyl}methyl)methylamine is not fully understood, but it is believed to modulate the activity of the sigma-1 receptor. This receptor is known to play a role in the regulation of various cellular processes, including the release of neurotransmitters and the modulation of ion channels.
Biochemical and Physiological Effects:
(3-methoxybenzyl)({1-[2-(4-methoxyphenyl)ethyl]-3-piperidinyl}methyl)methylamine has been shown to have various biochemical and physiological effects, particularly in the central nervous system. It has been shown to increase the release of dopamine and acetylcholine, which are neurotransmitters involved in mood regulation and cognitive function. Additionally, it has been shown to have anxiolytic and antidepressant effects.

Advantages and Limitations for Lab Experiments

One advantage of using (3-methoxybenzyl)({1-[2-(4-methoxyphenyl)ethyl]-3-piperidinyl}methyl)methylamine in lab experiments is its high affinity for the sigma-1 receptor, which allows for more precise targeting of this receptor. Additionally, its effects on neurotransmitter release and ion channel modulation make it a useful tool for studying cellular processes in the central nervous system.
One limitation of using (3-methoxybenzyl)({1-[2-(4-methoxyphenyl)ethyl]-3-piperidinyl}methyl)methylamine in lab experiments is its potential for off-target effects, as it may interact with other receptors or proteins in addition to the sigma-1 receptor. Additionally, its synthetic nature may limit its use in certain experimental settings.

Future Directions

There are several potential future directions for research on (3-methoxybenzyl)({1-[2-(4-methoxyphenyl)ethyl]-3-piperidinyl}methyl)methylamine. One area of interest is its potential use in the treatment of neurological disorders such as depression and anxiety. Additionally, further studies could explore its effects on other cellular processes and its potential for use in drug discovery. Overall, (3-methoxybenzyl)({1-[2-(4-methoxyphenyl)ethyl]-3-piperidinyl}methyl)methylamine shows promise as a useful tool for scientific research in various fields.

Synthesis Methods

The synthesis of (3-methoxybenzyl)({1-[2-(4-methoxyphenyl)ethyl]-3-piperidinyl}methyl)methylamine involves the reaction between 3-methoxybenzyl chloride and 1-[2-(4-methoxyphenyl)ethyl]-3-piperidinylmethylamine in the presence of a base. The resulting product is then purified using column chromatography to obtain the final product.

Scientific Research Applications

(3-methoxybenzyl)({1-[2-(4-methoxyphenyl)ethyl]-3-piperidinyl}methyl)methylamine has been studied for its potential use in scientific research, particularly in the field of neuroscience. It has been shown to have an affinity for the sigma-1 receptor, which is involved in various cellular processes such as calcium signaling, protein folding, and neurotransmitter release.